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Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

Executive Summary

4-Nitrocyclohex-1-ene, a valuable intermediate in organic synthesis, presents a significant
procurement challenge due to its limited commercial availability. Unlike its isomer, 1-
nitrocyclohexene, which is readily available from major chemical suppliers, 4-Nitrocyclohex-1-
ene is not a standard catalog item. This guide provides a comprehensive overview of the
current landscape surrounding this compound, including its physicochemical properties, a
proposed experimental protocol for its synthesis, and a list of potential custom synthesis
suppliers. For researchers and drug development professionals requiring this specific isomer,
this document outlines the necessary steps to obtain it, either through in-house synthesis or by
commissioning a custom synthesis project.

Commercial Availability and Suppliers

A thorough market survey reveals that 4-Nitrocyclohex-1-ene is not commercially available as
a stock chemical from major suppliers. In contrast, its isomer, 1-Nitrocyclohexene (CAS No.
2562-37-0), is widely available. This scarcity necessitates either the custom synthesis of 4-
Nitrocyclohex-1-ene or its preparation in the laboratory.

For organizations preferring to outsource, several companies specialize in the custom
synthesis of organic compounds and may be capable of producing 4-Nitrocyclohex-1-ene.
These include:
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Enamine: A global provider of custom synthesis services with a broad range of chemical
expertise.[1]

AcceleDev Chemical LLC: Offers custom chemical synthesis services, including complex
intermediates and APIs, with facilities in the US and China.[2]

OTAVAchemicals: Specializes in custom synthesis of organic molecules for biotech and
pharmaceutical applications.[3]

Cymer Chemicals: Provides custom organic synthesis research and manufacturing services,
from small molecules to intermediates.[4]

Pharma Inventor Inc.: Offers custom organic synthesis of a wide range of chemical
compounds for biotech, pharmaceutical, and university researchers.[5]

Taros Chemicals: A leading European chemistry CRO specializing in complex, multi-step
custom synthesis.[6]

Tocris Bioscience: Provides custom synthesis of complex organic molecules on a mg to Kg
scale.

ChiroBlock: Offers custom synthesis services, including the development of new synthetic
routes for commercially unavailable compounds.[7]

R&D Chemicals: A platform that lists various custom synthesis companies, including
Exclusive Chemistry Ltd, Aurora Fine Chemicals Ltd, and others with expertise in fine and
rare chemicals.[8]

It is recommended to contact these suppliers directly with the specific requirements for
guotation and lead times.

Physicochemical and Spectral Data

While experimental data for 4-Nitrocyclohex-1-ene is scarce due to its non-commercial
nature, some key physical and chemical properties have been reported.
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Property Value Reference
CAS Number 4883-68-5 [9]
Molecular Formula CeHsNO2 [9][10]
Molecular Weight 127.14 g/mol [9]

Boiling Point 203.8 °C at 760 mmHg 9]

Density 1.1 g/cm3 [9]

Flash Point 84.5°C 9]
Refractive Index 1.495 9]

Comprehensive experimental spectral data (NMR, MS, IR) for 4-Nitrocyclohex-1-ene is not
readily available in public databases. Characterization of the synthesized compound will be a
critical step in any research project. For comparison, the readily available isomer, 1-
Nitrocyclohexene, has extensive spectral data available through sources like PubChem.[11]

Proposed Experimental Protocol: Synthesis of 4-
Nitrocyclohex-1-ene

The synthesis of 4-Nitrocyclohex-1-ene can be approached through a two-step process
starting from the readily available cyclohexene. This proposed pathway involves an initial allylic
bromination followed by a nucleophilic substitution with a nitrite salt.

Step 1: Allylic Bromination of Cyclohexene to 3-
Bromocyclohexene

This reaction utilizes N-Bromosuccinimide (NBS) as a reagent for the selective bromination at
the allylic position of cyclohexene.

Materials:
e Cyclohexene

e N-Bromosuccinimide (NBS)
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Benzoyl peroxide (radical initiator)

Carbon tetrachloride (CClas) (solvent)

Sodium bicarbonate solution (aqueous, saturated)

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (drying agent)
Procedure:

 In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve
cyclohexene in carbon tetrachloride.

e Add N-Bromosuccinimide and a catalytic amount of benzoyl peroxide to the solution.

o Heat the mixture to reflux. The reaction is typically initiated by light or heat. Monitor the
reaction progress by TLC or GC.

e Once the reaction is complete, cool the mixture to room temperature.

« Filter the mixture to remove the succinimide byproduct.

e Wash the filtrate with saturated sodium bicarbonate solution to neutralize any remaining acid.
e Wash the organic layer with brine.

o Dry the organic layer over anhydrous magnesium sulfate.

« Filter to remove the drying agent and concentrate the filtrate under reduced pressure to
obtain crude 3-bromocyclohexene.

» Purify the crude product by distillation under reduced pressure.

Step 2: Nucleophilic Substitution of 3-
Bromocyclohexene with Nitrite
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The allylic bromide is then reacted with a nitrite salt, such as sodium nitrite, to introduce the
nitro group at the 4-position.

Materials:

e 3-Bromocyclohexene (from Step 1)

e Sodium nitrite (NaNO2)

e Dimethylformamide (DMF) (solvent)

» Diatomaceous earth

o Diethyl ether

e Deionized water

e Brine (saturated agueous NaCl solution)

e Anhydrous magnesium sulfate (drying agent)

Procedure:

 In a round-bottom flask, dissolve 3-bromocyclohexene in dimethylformamide.
e Add sodium nitrite to the solution.

« Stir the reaction mixture at room temperature. Monitor the reaction progress by TLC or GC.

« Upon completion, pour the reaction mixture into a separatory funnel containing deionized
water and diethyl ether.

o Extract the aqueous layer with diethyl ether.
o Combine the organic layers and wash with brine.
o Dry the organic layer over anhydrous magnesium sulfate.

« Filter to remove the drying agent and concentrate the filtrate under reduced pressure.
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 Purify the crude 4-Nitrocyclohex-1-ene by column chromatography on silica gel.

Visualized Workflows

To aid in the understanding of the procurement and synthesis process, the following diagrams

have been generated using Graphviz.
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Requirement for
4-Nitrocyclohex-1-ene

Search Commercial Suppliers

Is it available?

Purchase from Supplier Not Commercially Available

Internal Capability

Outsource

In-house Synthesis Commission Custom Synthesis

Obtain Quotations and Lead Times

:

Select Supplier and Procure

Click to download full resolution via product page

Procurement decision workflow for 4-Nitrocyclohex-1-ene.
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Proposed synthesis and purification workflow.
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Conclusion

4-Nitrocyclohex-1-ene remains a specialty chemical that is not readily accessible through
standard commercial channels. This guide provides the necessary information for researchers
and drug development professionals to navigate this challenge. The decision to undertake in-
house synthesis versus commissioning a custom synthesis will depend on the specific
resources and expertise available within an organization. The provided experimental protocol
offers a viable route for the laboratory-scale preparation of this compound, emphasizing the
need for careful purification and thorough characterization. For those opting to outsource, the
listed suppliers represent a starting point for inquiries into custom synthesis projects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15490614#commercial-availability-and-suppliers-of-
4-nitrocyclohex-1-ene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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